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Compound of Interest

Compound Name:
N-Boc-1-bromo-2-methyl-2-

propanamine

CAS No.: 1391026-60-0

Cat. No.: B1470930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAS number 1391026-60-0 identifies the chemical compound tert-butyl (1-bromo-2-

methylpropan-2-yl)carbamate. This document serves as a comprehensive technical guide,

consolidating available data on its chemical properties and primary applications. It is important

to note at the outset that, based on extensive review of publicly available scientific literature

and chemical databases, this compound is utilized as a chemical intermediate in organic

synthesis. There is currently no documented evidence of its use as a therapeutic agent or any

inherent biological or pharmacological activity. Therefore, this guide will focus on its chemical

characteristics and synthetic utility rather than biological applications, which are not supported

by current knowledge.

Core Physicochemical Properties
A summary of the key physicochemical properties of tert-butyl (1-bromo-2-methylpropan-2-

yl)carbamate is presented below. This data is essential for its handling, storage, and application
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in synthetic chemistry.

Property Value Reference(s)

Chemical Name
tert-butyl (1-bromo-2-

methylpropan-2-yl)carbamate
[1][2][3]

CAS Number 1391026-60-0 [1][2][3]

Molecular Formula C₉H₁₈BrNO₂ [1][2][3]

Molecular Weight 252.15 g/mol [1][2][3]

Physical Form White solid [1]

Purity Typically ≥97% [1]

Storage Temperature
0-8 °C or under -20°C in an

inert atmosphere
[1][4]

SMILES Code CC(NC(OC(C)(C)C)=O)(C)CBr [2]

InChI Key
CLUAOIWMMSXCAI-

UHFFFAOYSA-N
[1][2]

Chemical Structure and Synthesis
The structure of tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate features a carbamate

functional group with a tert-butyl protecting group on the nitrogen atom, and a bromine atom on

a neopentyl-like scaffold. This combination of a protected amine and a reactive alkyl halide

makes it a useful building block in organic synthesis.

Diagram: Molecular Structure of tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate

Caption: 2D representation of CAS 1391026-60-0.

While specific, detailed synthetic protocols for tert-butyl (1-bromo-2-methylpropan-2-

yl)carbamate are proprietary to chemical suppliers, its structure suggests a likely synthetic

pathway involving the bromination of a corresponding alcohol precursor, which is itself derived

from an amino alcohol protected with a tert-butoxycarbonyl (Boc) group. The Boc protecting
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group is standard in organic synthesis for its stability in various reaction conditions and its ease

of removal under acidic conditions.

Applications in Organic Synthesis
As a bifunctional molecule, tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate serves as a

versatile building block.[5] The presence of a bromine atom allows for nucleophilic substitution

reactions, while the Boc-protected amine can be deprotected to reveal a primary amine for

subsequent reactions such as amidation or alkylation. This dual functionality allows for the

stepwise construction of more complex molecules.[5]

Carbamate-containing compounds, in general, are widely used in medicinal chemistry. The

carbamate group can act as a stable bioisostere for amide or ester bonds, and the Boc

protecting group is a cornerstone of peptide and complex molecule synthesis. While this

specific compound is an intermediate, it could potentially be used in the synthesis of more

complex molecules that may have biological activity. However, no such applications for CAS

1391026-60-0 have been documented in the public domain.

Absence of Biological and Pharmacological Data
A thorough search of scientific databases and literature reveals a lack of information on the

biological properties of tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate. Specifically, there is

no available data on:

Mechanism of Action: The compound has not been identified as having any specific

biological target or mechanism of action.

Pharmacological Activity: There are no reports of this compound being tested for any

pharmacological effects, such as enzyme inhibition, receptor binding, or cellular responses.

Preclinical or Clinical Studies: The compound is not listed in any preclinical or clinical trial

databases.

Signaling Pathway Modulation: There is no evidence to suggest that this compound

modulates any known biological signaling pathways.
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Potency Data (IC₅₀/EC₅₀): No potency values have been published, which is consistent with

its role as a chemical intermediate rather than a bioactive compound.

Given this absence of biological data, it is not possible to provide experimental protocols for

cell-based assays or in vivo studies, as the scientific premise for such experiments is currently

non-existent.

Safety and Handling
Based on supplier safety data sheets, tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate is

associated with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Standard laboratory personal protective equipment, including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, please refer to the Material

Safety Data Sheet (MSDS) from your supplier.

Conclusion
In summary, CAS number 1391026-60-0, or tert-butyl (1-bromo-2-methylpropan-2-

yl)carbamate, is a chemical intermediate with utility in organic synthesis. Its value lies in its

bifunctional nature as a Boc-protected amine and an alkyl bromide. For researchers and drug

development professionals, it is crucial to understand that this compound is a building block

and not a bioactive agent. All available evidence points to its use in the construction of other

molecules, and there is no indication of any inherent pharmacological properties. Therefore, its

application should be considered strictly within the realm of synthetic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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